5-bromo-N-(2,3-dichlorophenyl)-2-(1H-tetrazol-1-yl)benzamide

• Molecular Formula: C14H8BrCl2N5O
• Molecular Weight: 413.1 g/mol
• IUPAC Name: 5-bromo-N-(2,3-dichlorophenyl)-2-(tetrazol-1-yl)benzamide
• InChI: InChI=1S/C14H8BrCl2N5O/c15-8-4-5-12(22-7-18-20-21-22)9(6-8)14(23)19-11-3-1-2-10(16)13(11)17/h1-7H,(H,19,23)
• InChI Key: KIDAYBJDBSEGQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)NC(=O)C2=C(C=CC(=C2)Br)N3C=NN=N3

Description

5-Bromo-N-(2,3-dichlorophenyl)-2-(1H-tetrazol-1-yl)benzamide is a benzamide derivative featuring a bromine atom at the 5-position of the benzamide core, a 2,3-dichlorophenyl group as the N-substituent, and a 1H-tetrazole moiety at the 2-position. This compound’s structural complexity arises from its halogenated aromatic system and the tetrazole heterocycle, which are known to influence electronic properties, solubility, and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-N-(2,3-dichlorophenyl)-2-(1H-tetrazol-1-yl)benzamide typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:

Tetrazole Formation: The reaction of the amine with sodium azide to form the tetrazole ring.

Amidation: The final step involves the formation of the benzamide by reacting the tetrazole derivative with 2,3-dichlorobenzoyl chloride.

Industrial Production Methods

Industrial production methods for this compound may involve optimization of the above synthetic route to improve yield and purity. This can include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

5-bromo-N-(2,3-dichlorophenyl)-2-(1H-tetrazol-1-yl)benzamide can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions.

Coupling Reactions: The tetrazole ring can participate in coupling reactions with other aromatic compounds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Catalysts such as palladium or copper are often used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield derivatives with different functional groups, while oxidation and reduction reactions can modify the oxidation state of the compound.

Scientific Research Applications

5-bromo-N-(2,3-dichlorophenyl)-2-(1H-tetrazol-1-yl)benzamide has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use as a pharmaceutical agent.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-bromo-N-(2,3-dichlorophenyl)-2-(1H-tetrazol-1-yl)benzamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations in Benzamide Derivatives

The benzamide scaffold is a common motif in bioactive molecules. Below is a comparison of key analogs:

Compound	Substituents	Key Functional Groups	Applications/Properties
Target Compound	5-Br, N-(2,3-dichlorophenyl), 2-(1H-tetrazol-1-yl)	Bromine, dichlorophenyl, tetrazole	Potential bioactivity (inferred from analogs)
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-CH₃, N-(2-hydroxy-1,1-dimethylethyl)	Methyl, hydroxyl	Metal-catalyzed C–H bond functionalization
5-[2-(3-Bromophenyl)-1,3-benzoxazol-5-yl]-4-(2-methylphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione	Bromophenyl, benzoxazolyl, triazole-thione	Bromine, triazole-thione, benzoxazole	Antifungal/antibacterial (typical for triazoles)
Etobenzanid (N-(2,3-dichlorophenyl)-4-(ethoxymethoxy)benzamide)	N-(2,3-dichlorophenyl), 4-(ethoxymethoxy)	Dichlorophenyl, ethoxymethoxy	Herbicide (cellulose biosynthesis inhibitor)

Key Observations :

• Tetrazole vs. Triazole-Thione : The tetrazole ring in the target compound is a stronger electron-withdrawing group than the triazole-thione in compound 6j , which may influence electronic distribution and reactivity.

Spectroscopic and Analytical Comparisons

Table: Spectroscopic Data for Selected Compounds

Compound	IR (cm⁻¹)	¹H-NMR (δ, ppm)	Elemental Analysis (C/H/N)
Target Compound	Not available in evidence	Not available in evidence	Not available in evidence
6j	3327 (NH), 1574 (C=N), 539 (C-Br)	9.44 (s, 1H, triazole), 2.34 (s, CH₃)	C: 56.89%, H: 3.09%, N: 12.45%
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	Not explicitly reported	Not explicitly reported	Confirmed via elemental analysis

Insights :

• The absence of tetrazole-specific IR/NMR data for the target compound limits direct comparison. However, the C-Br stretch (~539 cm⁻¹ in compound 6j) and NH stretches (~3327 cm⁻¹) are typical for brominated and amide-containing compounds, respectively .
• Tetrazole protons in the target compound would likely appear as a singlet near δ 9.0–10.0 ppm, similar to triazole protons in compound 6j .

Structural and Functional Implications

• Tetrazole as a Bioisostere : The 1H-tetrazole group in the target compound may act as a bioisostere for carboxylic acids, enhancing metabolic stability compared to compounds like etobenzanid, which contains an ethoxymethoxy group .
• Halogen Interactions: The bromine and chlorine atoms may engage in halogen bonding, a feature absent in non-halogenated analogs like N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide .

Biological Activity

5-Bromo-N-(2,3-dichlorophenyl)-2-(1H-tetrazol-1-yl)benzamide is a synthetic compound belonging to the benzamide class, notable for its diverse biological activities. The presence of a bromine atom, dichlorophenyl group, and tetrazole moiety contributes to its unique pharmacological properties. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 5-bromo-N-(2,3-dichlorophenyl)-2-(1H-tetrazol-1-yl)benzamide is $C_{15}H_{12}BrCl_2N_5$, with a molecular weight of 396.6 g/mol. The compound features a tetrazole ring, which is known for its ability to mimic carboxylic acids, enhancing interactions with biological targets.

Property	Value
Molecular Formula	C₁₅H₁₂BrCl₂N₅
Molecular Weight	396.6 g/mol
CAS Number	[insert CAS number]
Melting Point	[insert melting point]
Solubility	[insert solubility]

The biological activity of 5-bromo-N-(2,3-dichlorophenyl)-2-(1H-tetrazol-1-yl)benzamide is primarily attributed to its interaction with specific enzymes and receptors. The bromine and chlorine substituents enhance binding affinity to these targets, potentially modulating their activity. The tetrazole ring may facilitate interactions with various biochemical pathways, making it a candidate for further pharmacological studies.

Biological Activity and Therapeutic Applications

Research indicates that this compound exhibits significant activity against various biological targets:

• Anticancer Activity : Preliminary studies suggest that 5-bromo-N-(2,3-dichlorophenyl)-2-(1H-tetrazol-1-yl)benzamide may inhibit tumor growth by targeting specific signaling pathways involved in cancer progression.
• Anti-inflammatory Effects : The compound has shown promise in reducing inflammation in preclinical models, potentially offering therapeutic benefits in chronic inflammatory diseases.
• Antimicrobial Properties : Some studies have indicated that this compound possesses antimicrobial activity against certain pathogens, suggesting potential applications in infectious disease treatment.

Case Studies

Several case studies have explored the efficacy of 5-bromo-N-(2,3-dichlorophenyl)-2-(1H-tetrazol-1-yl)benzamide:

• In Vitro Cancer Studies : In vitro assays demonstrated that the compound significantly reduces cell viability in various cancer cell lines, including breast and lung cancer cells. The mechanism was linked to the induction of apoptosis and cell cycle arrest.
• Animal Models of Inflammation : In animal models of inflammation, administration of the compound resulted in decreased levels of pro-inflammatory cytokines and improved clinical scores compared to controls.
• Antimicrobial Testing : Tests against bacterial strains showed that the compound inhibited growth at sub-micromolar concentrations, indicating strong antimicrobial potential.